Cas no 904244-58-2 (cis-2-Benzyloxycarbonylaminocyclobutanecarboxylic acid)

• Product Name: cis-2-Benzyloxycarbonylaminocyclobutanecarboxylic acid
• CAS No: 904244-58-2
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 6782973
• PubChem ID: 317557
• Update Time: 2025-05-19

cis-2-Benzyloxycarbonylaminocyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-2-Benzyloxycarbonylaminocyclobutane-carboxylic acid
• MFCD03844619
• SB22198
• 2-[[(PHENYLMETHOXY)CARBONYL]AMINO]CYCLOBUTANECARBOXYLIC ACID
• MFCD03844615
• SY105559
• SB22511
• SCHEMBL579214
• trans-2-{[(benzyloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• AKOS027469418
• cis-2-(Cbz-amino)cyclobutanecarboxylic Acid
• SY105519
• cis-2-Benzyloxycarbonylaminocyclobutanecarboxylic acid
• 904244-58-2
• 685508-28-5
• NSC249826
• NSC-249826
• trans-2-(Cbz-amino)cyclobutanecarboxylic Acid
• 2-(((Benzyloxy)carbonyl)amino)cyclobutane-1-carboxylic acid

• Inchi： 1S/C13H15NO4/c15-12(16)10-6-7-11(10)14-13(17)18-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,14,17)(H,15,16)
• InChI Key： ZNRUEEQIUVKKBL-UHFFFAOYSA-N
• SMILES： OC(C1CCC1NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Additional information on cis-2-Benzyloxycarbonylaminocyclobutanecarboxylic acid

Cis-2-Benzyloxycarbonylaminocyclobutanecarboxylic Acid (CAS No. 904244-58-2): A Comprehensive Overview

Cis-2-Benzyloxycarbonylaminocyclobutanecarboxylic acid, with the chemical identifier CAS No. 904244-58-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various pharmacologically active molecules. Its applications span across multiple domains, including drug development, material science, and biochemical research.

The molecular structure of cis-2-Benzyloxycarbonylaminocyclobutanecarboxylic acid consists of a cyclobutane ring substituted with a benzyloxy carbonyl group and an amino group. This configuration imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. The presence of the benzyloxy carbonyl (Boc) group enhances the stability of the compound during reactions, while the cyclobutane ring introduces rigidity, which can be advantageous in designing molecules with specific biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Cis-2-Benzyloxycarbonylaminocyclobutanecarboxylic acid has emerged as a key building block in this endeavor. Its ability to undergo various chemical transformations allows for the creation of complex molecules that can interact with biological targets in precise ways. For instance, it has been utilized in the synthesis of protease inhibitors, which are crucial in treating conditions such as HIV and cancer.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The cyclobutane moiety is known to enhance binding affinity and selectivity, making it an attractive scaffold for drug design. Researchers have leveraged this property to develop molecules that exhibit high potency against specific disease-causing targets. Furthermore, the Boc group provides a protective function, allowing for selective deprotection steps during synthesis without affecting other functional groups.

The application of computational methods and high-throughput screening has further accelerated the development of new drugs incorporating cis-2-Benzyloxycarbonylaminocyclobutanecarboxylic acid. These approaches enable scientists to rapidly evaluate the potential of various derivatives and identify those with optimal pharmacokinetic profiles. As a result, this compound has become an integral part of many drug discovery programs aimed at addressing unmet medical needs.

Recent studies have also highlighted the role of this compound in materials science. Its unique structural properties make it suitable for developing advanced polymers and coatings with enhanced durability and functionality. For example, researchers have explored its use in creating biodegradable materials that can be tailored for specific applications in medicine and industry.

The synthesis of cis-2-Benzyloxycarbonylaminocyclobutanecarboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research and commercial applications. Techniques such as catalytic hydrogenation and asymmetric synthesis have been particularly useful in improving the scalability of its production.

In conclusion, cis-2-Benzyloxycarbonylaminocyclobutanecarboxylic acid (CAS No. 904244-58-2) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for pharmaceutical research, material development, and biochemical studies. As our understanding of its properties continues to grow, so too will its applications in advancing science and technology.